Cas no 1807268-63-8 (Methyl 4-chloro-2-cyano-6-hydroxybenzoate)

• Product Name: Methyl 4-chloro-2-cyano-6-hydroxybenzoate
• CAS No: 1807268-63-8
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4954051
• Update Time: 2025-07-17

Methyl 4-chloro-2-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-6-hydroxybenzoate

• Inchi： 1S/C9H6ClNO3/c1-14-9(13)8-5(4-11)2-6(10)3-7(8)12/h2-3,12H,1H3
• InChI Key： YUKUQLBIKOSLGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)OC)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-chloro-2-cyano-6-hydroxybenzoate

Methyl 4-chloro-2-cyano-6-hydroxybenzoate (CAS No. 1807268-63-8): An Overview

Methyl 4-chloro-2-cyano-6-hydroxybenzoate (CAS No. 1807268-63-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its 4-chloro, 2-cyano, and 6-hydroxy substituents on the benzene ring, which confer it with distinct chemical properties and reactivity profiles.

The synthesis of Methyl 4-chloro-2-cyano-6-hydroxybenzoate typically involves a series of well-defined chemical reactions, starting from readily available starting materials. One common approach is the reaction of 4-chloro-2-cyano-6-hydroxybenzoic acid with methanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields the desired product with high purity and yield, making it an attractive target for large-scale production.

In the realm of pharmaceutical research, Methyl 4-chloro-2-cyano-6-hydroxybenzoate has shown promise as a lead compound for the development of novel drugs. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The unique combination of the chloro, cyano, and hydroxy functionalities allows for fine-tuning of its pharmacological properties, making it a valuable scaffold for drug discovery efforts.

Beyond its pharmaceutical applications, Methyl 4-chloro-2-cyano-6-hydroxybenzoate has also found use in agrochemical research. Its ability to modulate plant growth and development has been explored in several studies. A recent publication in the Journal of Agricultural and Food Chemistry highlighted its potential as a plant growth regulator, demonstrating its ability to enhance crop yield and stress tolerance under adverse environmental conditions. The compound's low toxicity and biodegradability make it an environmentally friendly option for agricultural applications.

In materials science, the unique electronic properties of Methyl 4-chloro-2-cyano-6-hydroxybenzoate have led to its investigation as a building block for functional materials. Its conjugated π-system and electron-withdrawing substituents make it suitable for applications in organic electronics, such as organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Researchers at the University of California, Berkeley, have reported the synthesis of polymer derivatives based on this compound, which exhibit excellent charge transport properties and stability under operational conditions.

The safety profile of Methyl 4-chloro-2-cyano-6-hydroxybenzoate is another critical aspect that has been extensively studied. Toxicological assessments have shown that it exhibits low toxicity when handled properly and poses minimal environmental risks. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, Methyl 4-chloro-2-cyano-6-hydroxybenzoate (CAS No. 1807268-63-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play a significant role in advancing various scientific fields.